Cas no 1961403-70-2 (2-4-fluoro-3-(trifluoromethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenyl-3-methylbutanoic acid
• CAS No: 1961403-70-2
• MF: C₁₂H₁₂F₄O₂
• MW: 264.216097831726
• CID: 6459302
• PubChem ID: 107289983
• Update Time: 2024-01-11

2-4-fluoro-3-(trifluoromethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-fluoro-3-(trifluoromethyl)phenyl-3-methylbutanoic acid
• EN300-1958879
• 1961403-70-2
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]-3-methylbutanoic acid

• Inchi： 1S/C12H12F4O2/c1-6(2)10(11(17)18)7-3-4-9(13)8(5-7)12(14,15)16/h3-6,10H,1-2H3,(H,17,18)
• InChI Key： HVYBIUYOVKFMGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 264.07734227g/mol
• Monoisotopic Mass: 264.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes